Cas no 2137767-85-0 (Pyridine, 1,2,3,6-tetrahydro-4-[4-(2-oxetanyl)phenyl]-)

• Product name: Pyridine, 1,2,3,6-tetrahydro-4-[4-(2-oxetanyl)phenyl]-
• CAS No: 2137767-85-0
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5299375

Pyridine, 1,2,3,6-tetrahydro-4-[4-(2-oxetanyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 1,2,3,6-tetrahydro-4-[4-(2-oxetanyl)phenyl]-

• Inchi： 1S/C14H17NO/c1-3-13(14-7-10-16-14)4-2-11(1)12-5-8-15-9-6-12/h1-5,14-15H,6-10H2
• InChI Key： PKJTXWZOLZYJOE-UHFFFAOYSA-N
• SMILES： C1NCC=C(C2=CC=C(C3CCO3)C=C2)C1

Additional information on Pyridine, 1,2,3,6-tetrahydro-4-[4-(2-oxetanyl)phenyl]-

Comprehensive Overview of Pyridine, 1,2,3,6-tetrahydro-4-[4-(2-oxetanyl)phenyl]- (CAS No. 2137767-85-0)

Pyridine, 1,2,3,6-tetrahydro-4-[4-(2-oxetanyl)phenyl]- (CAS No. 2137767-85-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique pyridine and oxetane functional groups, exhibits versatile applications in drug discovery and polymer chemistry. Its molecular structure combines a partially hydrogenated pyridine ring with a 4-(2-oxetanyl)phenyl substituent, making it a valuable intermediate for synthesizing bioactive molecules and advanced materials.

In recent years, the demand for heterocyclic compounds like Pyridine, 1,2,3,6-tetrahydro-4-[4-(2-oxetanyl)phenyl]- has surged due to their role in developing small-molecule therapeutics and high-performance polymers. Researchers are particularly interested in its potential as a building block for kinase inhibitors and biodegradable materials, aligning with the global push toward sustainable chemistry. The compound's oxetane moiety also enhances its utility in click chemistry applications, a hot topic in modern synthetic methodologies.

From an industrial perspective, CAS No. 2137767-85-0 is often discussed in the context of green chemistry and atom economy. Its synthesis routes are optimized to minimize waste, reflecting the growing emphasis on environmentally friendly processes. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to validate its purity, ensuring compliance with stringent pharmaceutical-grade standards. These qualities make it a preferred choice for labs focusing on precision medicine and next-gen material design.

Another area of interest is the compound's potential in catalysis and ligand design. The pyridine core acts as a chelating agent, enabling its use in transition-metal complexes for asymmetric synthesis. This aligns with the rising demand for chiral auxiliaries in the production of optically active pharmaceuticals. Moreover, its oxetane group offers steric and electronic modulation, a feature exploited in structure-activity relationship (SAR) studies.

For researchers exploring CAS No. 2137767-85-0, common queries include its solubility profile, stability under various pH conditions, and compatibility with common reagents. These properties are critical for its integration into multi-step synthetic pathways. Additionally, its thermal degradation behavior is a key consideration for applications in high-temperature polymerizations.

In summary, Pyridine, 1,2,3,6-tetrahydro-4-[4-(2-oxetanyl)phenyl]- represents a nexus of innovation in both medicinal chemistry and advanced material science. Its dual functionality and adaptability to sustainable practices position it as a compound of enduring relevance. As research continues to uncover new applications, its role in addressing challenges like drug resistance and material sustainability will likely expand.